2-(4-Fluorophenyl)acetyl isocyanate

• Molecular Formula: C9H6FNO2
• Molecular Weight: 179.15 g/mol
• IUPAC Name: 2-(4-fluorophenyl)acetyl isocyanate
• InChI: InChI=1S/C9H6FNO2/c10-8-3-1-7(2-4-8)5-9(13)11-6-12/h1-4H,5H2
• InChI Key: UDZXXLPKRIAPKR-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=CC=C1CC(=O)N=C=O)F

Description

2-(4-Fluorophenyl)acetyl isocyanate is a fluorinated aromatic isocyanate characterized by an isocyanate (-NCO) group attached to an acetyl moiety, which is further linked to a 4-fluorophenyl ring. The chloride derivative has a molecular weight of 172.58 g/mol, a density of 1.259 g/cm³, and a boiling point of 102–104°C at 12 Torr . Replacing the chloride with an isocyanate group would significantly alter its reactivity, enabling participation in nucleophilic additions to form ureas, urethanes, or carbamates. The electron-withdrawing fluorine atom on the phenyl ring likely enhances the electrophilicity of the isocyanate group, increasing its reactivity compared to non-fluorinated analogs. Applications may include synthesizing fluorinated polymers or bioactive molecules, leveraging fluorine’s lipophilicity and metabolic stability.

Comparison with Similar Compounds

Comparison with Similar Compounds

4-(Dimethylamino)phenyl Isocyanate

This compound features an electron-donating dimethylamino (-N(CH₃)₂) group attached to the phenyl ring. The substituent reduces the electrophilicity of the isocyanate group, making it less reactive toward nucleophiles compared to 2-(4-Fluorophenyl)acetyl isocyanate . Such electronic modulation suits applications requiring controlled reactivity, such as synthesizing dyes or catalysts. In contrast, the fluorophenyl-acetyl isocyanate’s electron-withdrawing fluorine and acetyl groups enhance electrophilicity, favoring rapid reactions in polymer crosslinking or pharmaceutical intermediate synthesis.

Phenyl Isocyanate

However, the absence of fluorine or acetyl groups limits its utility in specialized applications requiring enhanced stability or lipophilicity. The fluorophenyl-acetyl derivative’s fluorine atom improves thermal and oxidative stability, while the acetyl group provides a secondary site for functionalization.

Fluorophenyl-Containing Heterocycles

describes thiazole derivatives with 4-fluorophenyl groups, demonstrating how fluorine influences molecular planarity and crystallinity .

Data Table: Comparative Analysis

Compound Name	Key Substituents	Reactivity Profile	Applications	Reference
2-(4-Fluorophenyl)acetyl isocyanate	4-Fluorophenyl, acetyl	High (electron-withdrawing)	Pharmaceuticals, fluoropolymers
4-(Dimethylamino)phenyl isocyanate	Dimethylamino	Moderate (electron-donating)	Dyes, catalysts
Phenyl isocyanate	Unsubstituted phenyl	High	Polyurethanes, coatings	General Knowledge
Thiazole derivatives (e.g., 4, 5)	4-Fluorophenyl, triazole, pyrazole	Moderate (heterocyclic)	Crystallography, materials

Key Findings

Electronic Effects: The 4-fluorophenyl group in 2-(4-Fluorophenyl)acetyl isocyanate enhances electrophilicity, enabling faster reactions with amines or alcohols compared to dimethylamino-substituted analogs .

Functional Versatility : The acetyl group provides a secondary site for derivatization, distinguishing it from simpler aryl isocyanates.